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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,3-dimethylbutanamide,
including its synonyms, chemical identifiers, and key physicochemical properties. The
information is intended to support researchers and professionals in the fields of chemistry and
drug development.

Chemical Identity and Synonyms

N,3-dimethylbutanamide is a chemical compound with the molecular formula C6H13NO.[1][2]
[3] It is also known by a variety of synonyms and identifiers, which are crucial for accurate
database searches and material procurement.

Table 1: Synonyms and Identifiers for N,3-dimethylbutanamide
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Identifier Type Identifier

Systematic Name N,3-dimethylbutanamide

CAS Number 21458-36-6[1][2]

Other Names Butanamide, N,3-dimethyl-[1][2]

N-Methylisovaleramide[2]

N-methyl-3-methylbutanoicamide[2]

PubChem CID 528604[1]

el InChI=1S/C6H13NO/c1-5(2)4-6(8)7-
3/h5H,4H2,1-3H3,(H,7,8)[1][2]

InChiKey GFWZPTGIVKRQNM-UHFFFAOYSA-N[1][2]

Canonical SMILES CC(C)CC(=0O)NCI1]I2]

Trade Names

A thorough search of chemical supplier databases, patent literature, and safety data sheets did
not reveal any specific trade names for N,3-dimethylbutanamide. This suggests that the
compound is primarily available as a research chemical and is not widely marketed under a
commercial trade name.

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of N,3-
dimethylbutanamide. This data is essential for understanding the compound's behavior in
various experimental settings.

Table 2: Physicochemical Properties of N,3-dimethylbutanamide
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Property Value Source
Molecular Weight 115.176 g/mol [1]
Molecular Formula C6H13NO [1][2]
XLogP3-AA 0.8 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 2 [1]
Exact Mass 115.099714038 [1]
Monoisotopic Mass 115.099714038 [1]
Topological Polar Surface Area  29.1 A2 [1]
Heavy Atom Count 8 [1]
Complexity 78.6 [1]

Experimental Data and Protocols

Despite a comprehensive literature search, no detailed experimental protocols for the
application of N,3-dimethylbutanamide in biological assays or as a therapeutic agent were
found. The compound is mentioned in the scientific literature, for instance, in the context of
synthesizing novel antitumor agents and antibody-drug conjugates.[4][5] However, these
sources describe the synthesis of N,3-dimethylbutanamide as an intermediate or analogue,
rather than its subsequent experimental use or biological evaluation.

Therefore, this guide cannot provide specific experimental protocols for the use of N,3-
dimethylbutanamide. Researchers interested in the applications of this compound would need
to develop their own experimental designs based on its chemical structure and properties.

Signaling Pathways and Biological Activity
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There is currently no publicly available information regarding the biological activity of N,3-
dimethylbutanamide or its involvement in any signaling pathways. The lack of published
research in this area means that its mechanism of action, potential targets, and overall
pharmacological profile remain uncharacterized.

Due to the absence of data on signaling pathways or other logical relationships, no diagrams
could be generated for this technical guide.

Conclusion

N,3-dimethylbutanamide is a chemical compound with well-defined physicochemical
properties and a number of known synonyms. However, there is a significant gap in the publicly
available scientific literature regarding its commercial trade names, its use in specific
experimental protocols, and its biological activity. For researchers and drug development
professionals, N,3-dimethylbutanamide represents a largely unexplored molecule. Future
studies are required to elucidate its potential applications and biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1633665#n-3-dimethylbutanamide-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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